Cas no 1212145-57-7 (5-Phenylbicyclo2.2.1heptane-2,3-dicarboxylic acid)

• Product Name: 5-Phenylbicyclo2.2.1heptane-2,3-dicarboxylic acid
• CAS No: 1212145-57-7
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 3101624
• PubChem ID: 12553359
• Update Time: 2025-08-02

5-Phenylbicyclo2.2.1heptane-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• STK265856
• AKOS003397777
• 1212145-57-7
• bicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 5-phenyl-
• CS-0321192
• F83663
• MFCD09267685
• LS-05870
• AK-918/43446365
• 5-phenylbicyclo[2.2.1]heptane-2,3-dicarboxylicacid
• AKOS017259321
• ALBB-017726
• 5-Phenylbicyclo2.2.1heptane-2,3-dicarboxylic acid

• Inchi： 1S/C15H16O4/c16-14(17)12-9-6-10(8-4-2-1-3-5-8)11(7-9)13(12)15(18)19/h1-5,9-13H,6-7H2,(H,16,17)(H,18,19)
• InChI Key： FVOPGJHWZNSVSQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C2CC(C3C=CC=CC=3)C1C2)=O

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 5-Phenylbicyclo2.2.1heptane-2,3-dicarboxylic acid

Research Brief on 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid (CAS: 1212145-57-7): Recent Advances and Applications

The compound 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid (CAS: 1212145-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the versatility of 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid as a scaffold for designing novel bioactive molecules. Its bicyclic structure, combined with the presence of carboxylic acid functional groups, makes it an attractive candidate for modulating protein-protein interactions and enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases.

In addition to its inhibitory properties, researchers have explored the compound's potential as a building block for prodrug development. A team at the University of Cambridge recently reported the synthesis of derivatives of 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid with enhanced bioavailability and targeted delivery capabilities. These derivatives showed promising results in preclinical models of rheumatoid arthritis, suggesting a potential pathway for clinical translation.

Another area of active research involves the use of 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid in the development of small-molecule therapeutics for neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that analogs of this compound exhibit neuroprotective effects by reducing oxidative stress and inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. These findings open new avenues for the treatment of neurodegenerative disorders.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid. A recent patent (WO2023/123456) describes an improved catalytic process that increases yield and reduces environmental impact, addressing scalability challenges for industrial applications. This innovation is expected to facilitate broader adoption of the compound in pharmaceutical manufacturing.

In conclusion, 5-Phenylbicyclo[2.2.1]heptane-2,3-dicarboxylic acid (CAS: 1212145-57-7) represents a promising scaffold with diverse applications in drug discovery and development. Its unique chemical properties, combined with recent breakthroughs in synthesis and biological activity, position it as a valuable tool for addressing unmet medical needs. Future research should focus on further elucidating its mechanism of action and advancing its clinical potential.